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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9

Cat. No.: B15556901 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 2,3-
Dimethylpyridine-d9 (CAS No. 350818-65-4). The following procedures are based on the

safety data for the unlabeled parent compound, 2,3-Dimethylpyridine (2,3-Lutidine), and are

designed to ensure the safe handling of this isotopically labeled research chemical.

Hazard Identification and Chemical Properties
2,3-Dimethylpyridine-d9 is a deuterated analog of 2,3-Dimethylpyridine. While specific toxicity

data for the deuterated compound is not extensively available, the primary chemical and

toxicological properties are expected to be similar to its non-deuterated counterpart. 2,3-

Dimethylpyridine is classified as a flammable liquid and is harmful if swallowed, in contact with

skin, or if inhaled.[1][2] It is known to cause skin and serious eye irritation.[1]

Summary of Chemical and Physical Properties:
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Property Value

Chemical Formula C₇D₉N[3]

Molecular Weight 116.21 g/mol [3][4]

Appearance Colorless to light yellow liquid[5]

Odor Pungent, fishy[6]

Boiling Point ~163 °C (for unlabeled)[5]

CAS Number 350818-65-4[3][4][7]

Unlabeled CAS No. 583-61-9[4][7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.[9]
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[10]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be required for tasks with

a high splash risk.[10]

Skin and Body Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber).[6][10]

Inspect gloves for degradation

before use.[10] Nitrile gloves

are recommended for splash

protection.[6][11] A lab coat or

chemical-resistant suit is also

required.[6][10]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when working

outside of a fume hood or if

vapors are generated. An

organic vapor respirator

cartridge (Type A, Brown) is

recommended.[1]

Standard Operating Protocol for Handling
Adherence to a strict handling protocol is crucial for laboratory safety.

Step-by-Step Handling Procedure:

Ventilation: Always handle 2,3-Dimethylpyridine-d9 inside a certified chemical fume hood to

minimize inhalation exposure.[6][11] Ensure the ventilation system is functioning correctly

before starting work.

PPE Donning: Before handling, put on all required PPE as detailed in the table above.

Container Inspection: Visually inspect the container for any signs of damage or leaks.
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Dispensing: When transferring the liquid, use only non-sparking tools and ensure that the

container and receiving equipment are grounded to prevent static discharge.[1][12] Keep the

container tightly closed when not in use.[1][6]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces and equipment.

Storage: Store the compound in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[1][6] Ensure the container is tightly sealed.[1]

Emergency Procedures
Accidental exposure or spills require immediate and appropriate action.

First-Aid Measures:

Exposure Route First-Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[11]

[13]

Skin Contact

Immediately remove all contaminated clothing.

[13] Wash the affected area with plenty of soap

and water for at least 15 minutes.[11] If skin

irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

[13] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes

and seek medical attention.[11]

Ingestion
Do NOT induce vomiting.[13] Rinse mouth with

water and seek immediate medical attention.[13]

Spill Cleanup Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, and remove all sources of ignition.[13]

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material such

as sand or vermiculite.[10]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.[10] Use non-sparking tools for collection.[1]

Decontamination: Clean the spill area with an appropriate solvent and wash thoroughly.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

[10]

Disposal Plan
All waste containing 2,3-Dimethylpyridine-d9 must be treated as hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all waste materials (excess reagent, contaminated absorbents, and

disposable PPE) in a designated, compatible, and clearly labeled hazardous waste

container.[10][14] The container must be sealable and airtight.[14]

Labeling: Label the waste container with the chemical name ("Hazardous Waste: 2,3-
Dimethylpyridine-d9") and a description of the contents.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

storage area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, in accordance with all local, state, and federal

regulations.[10]

Operational Workflow Diagram
The following diagram outlines the key decision-making and procedural steps for safely

handling 2,3-Dimethylpyridine-d9.
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Caption: Workflow for safe handling and disposal of 2,3-Dimethylpyridine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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